Cas no 89022-14-0 (4-Methylbenzenesulfonic acid;(5-methyl-2-propan-2-ylphenyl) 4-(diaminomethylideneamino)benzoate)

• Product name: 4-Methylbenzenesulfonic acid;(5-methyl-2-propan-2-ylphenyl) 4-(diaminomethylideneamino)benzoate
• CAS No: 89022-14-0
• MF: C₂₅H₂₉N₃O₅S
• MW: 483.579865217209
• CID: 2686873

4-Methylbenzenesulfonic acid;(5-methyl-2-propan-2-ylphenyl) 4-(diaminomethylideneamino)benzoate Chemical and Physical Properties

Names and Identifiers

• 4-methylbenzenesulfonic acid,(5-methyl-2-propan-2-ylphenyl) 4-(diaminomethylideneamino)benzoate
• Benzoic acid, 4-((aminoiminomethyl)amino)-, 5-methyl-2-(1-methylethyl)phenyl ester, mono(4-methylbenzenesulfonate)
• 4-Methylbenzenesulfonic acid;(5-methyl-2-propan-2-ylphenyl) 4-(diaminomethylideneamino)benzoate

• Inchi： 1S/C18H21N3O2.C7H8O3S/c1-11(2)15-9-4-12(3)10-16(15)23-17(22)13-5-7-14(8-6-13)21-18(19)20;1-6-2-4-7(5-3-6)11(8,9)10/h4-11H,1-3H3,(H4,19,20,21);2-5H,1H3,(H,8,9,10)
• InChI Key： ZTHIWFDKAXMGCA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.O(C(C1C=CC(=CC=1)/N=C(\N)/N)=O)C1C=C(C)C=CC=1C(C)C

Computed Properties

• Exact Mass: 334.083268
• Monoisotopic Mass: 334.083268
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 630
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 153